2-Ethyl-1-(4-hydroxypiperidin-1-yl)hexan-1-one
Overview
Description
The compound “2-Ethyl-1-(4-hydroxypiperidin-1-yl)hexan-1-one” is a derivative of piperidine, which is a widely used building block in the synthesis of pharmaceuticals and other organic compounds . The presence of the hydroxyl group (-OH) on the piperidine ring and the hexan-1-one group suggests that this compound might have interesting chemical properties.
Molecular Structure Analysis
The molecular structure of this compound would likely be determined using techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry, and X-ray crystallography . These techniques can provide detailed information about the arrangement of atoms in the molecule.Scientific Research Applications
Extraction Efficacy in Toxicology
One of the pertinent applications of related organic solvents, like hexan-1-one derivatives, is in toxicological studies for drug extraction from biological specimens. Specifically, these solvents are used based on their polarity to efficiently extract drugs with various functional groups from aqueous solutions. This is crucial in clinical toxicology to determine the presence and concentration of drugs in biological samples (Siek, 1978).
Synthesis of Heterocycles
Compounds structurally similar to 2-Ethyl-1-(4-hydroxypiperidin-1-yl)hexan-1-one are valuable intermediates in organic synthesis, particularly in the creation of heterocycles. These are essential in developing pharmaceuticals and other biologically active molecules. The synthesis often involves multi-component reactions, showcasing the versatility of such compounds in facilitating complex organic transformations (Laroum et al., 2019).
Biodegradation and Environmental Fate
Understanding the biodegradation and environmental fate of ether compounds, such as ethyl tert-butyl ether (ETBE), provides insights into the broader category of ethers, including this compound. Research into ETBE's biodegradation in soil and groundwater elucidates the microbial pathways and environmental factors influencing the breakdown and fate of similar compounds, which is vital for assessing their environmental impact (Thornton et al., 2020).
Genotoxic, Mutagenic, and Carcinogenic Potentials
Investigations into the toxicological profiles of lower acrylates provide a framework for understanding the potential health risks associated with exposure to various industrial chemicals, including those structurally related to this compound. These studies help in assessing the genotoxic, mutagenic, and carcinogenic potentials, guiding safe handling and regulatory standards (Suh et al., 2018).
Safety and Hazards
Future Directions
Properties
IUPAC Name |
2-ethyl-1-(4-hydroxypiperidin-1-yl)hexan-1-one | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H25NO2/c1-3-5-6-11(4-2)13(16)14-9-7-12(15)8-10-14/h11-12,15H,3-10H2,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WOYNLCWVZGHRQD-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCC(CC)C(=O)N1CCC(CC1)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H25NO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
227.34 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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